Cas no 53034-04-1 (2-Cyclopenten-1-one, 4-hydroxy-2,3-dimethyl-)

• Product Name: 2-Cyclopenten-1-one, 4-hydroxy-2,3-dimethyl-
• CAS No: 53034-04-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 358185
• PubChem ID: 12738746
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 4-hydroxy-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-hydroxy-2,3-dimethyl-
• 4-hydroxy-2,3-dimethylcyclopent-2-en-1-one
• ATQJBPFRWRKKDL-UHFFFAOYSA-N
• 2-methyl-3-methyl-4-hydroxy-2-cyclopentenone
• SCHEMBL4284220
• DTXSID90508580
• 53034-04-1
• 4-Hydroxy-2,3-dimethyl-cyclopent-2-enone

• Inchi： 1S/C7H10O2/c1-4-5(2)7(9)3-6(4)8/h6,8H,3H2,1-2H3
• InChI Key： ATQJBPFRWRKKDL-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C)C(C1)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols